Cas no 1258850-50-8 (6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid)

6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid is a versatile heterocyclic compound featuring a pyrazine core substituted with a 4-chlorophenyl group at the 6-position and a carboxylic acid moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both the chlorophenyl and carboxylic acid groups enhances its reactivity, enabling facile derivatization for the development of bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in coupling reactions, metal-catalyzed transformations, and other synthetic applications. The compound's well-defined structure also makes it suitable for mechanistic studies and structure-activity relationship (SAR) investigations in medicinal chemistry.

6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid structure

1258850-50-8 structure

Product Name:6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid

CAS No:1258850-50-8

MF:C₁₁H₇ClN₂O₂

MW:234.638481378555

MDL:MFCD25957252

CID:2118844

PubChem ID:83850719

Update Time:2025-07-02

6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 6-?(4-?chlorophenyl)?-2-?Pyrazinecarboxylic acid
- 6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid
- 2-Pyrazinecarboxylic acid, 6-(4-chlorophenyl)-
- AKOS023595890
- DA-36988
- SY032596
- MFCD25957252
- 6-(4-Chlorophenyl)pyrazine-2-carboxylicAcid
- 1258850-50-8
- MDL： MFCD25957252
- Inchi： 1S/C11H7ClN2O2/c12-8-3-1-7(2-4-8)9-5-13-6-10(14-9)11(15)16/h1-6H,(H,15,16)
- InChI Key： BRONFCRDDFHGKC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=NC=C(C(=O)O)N=1

Computed Properties

Exact Mass: 234.02000
Monoisotopic Mass: 234.0196052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.1Å²

Experimental Properties

PSA: 63.08000
LogP: 2.49520

6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C992813-10mg	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8		10mg	$ 50.00	2022-06-06
TRC	C992813-50mg	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8		50mg	$ 70.00	2022-06-06
TRC	C992813-100mg	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8		100mg	$ 115.00	2022-06-06
Chemenu	CM324212-5g	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8	95%	5g	$586	2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852043-1g	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8	95%	1g	1,935.00	2021-05-17
Chemenu	CM324212-1g	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8	95%	1g	$215	2023-01-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	C33290-1g	2-Pyrazinecarboxylic acid, 6-(4-chlorophenyl)-	1258850-50-8	-	1g	¥3568.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	C33290-250mg	2-Pyrazinecarboxylic acid, 6-(4-chlorophenyl)-	1258850-50-8	-	250mg	¥1618.0	2023-09-08
Alichem	A099002267-1g	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8	95%	1g	$501.83	2023-09-03
Alichem	A099002267-5g	6-(4-Chlorophenyl)pyrazine-2-carboxylic Acid	1258850-50-8	95%	5g	$639.54	2023-09-03